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Compound of Interest

Compound Name: 3-Chloroquinoxaline-2-carbonitrile

Cat. No.: B11722333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloroquinoxaline-2-carbonitrile is a heterocyclic organic compound featuring a

quinoxaline core substituted with a chloro group at the 3-position and a nitrile group at the 2-

position. This molecule serves as a versatile synthetic intermediate in the development of a

variety of biologically active compounds. The quinoxaline scaffold itself is a key pharmacophore

found in numerous therapeutic agents with a broad spectrum of activities, including anticancer,

antimicrobial, and antimalarial properties.[1][2][3] The presence of reactive chloro and nitrile

functionalities on the quinoxaline ring system makes 3-Chloroquinoxaline-2-carbonitrile a

valuable building block for medicinal chemistry and materials science.[4] This technical guide

provides a detailed overview of the known properties, potential synthetic routes, reactivity, and

the biological significance of derivatives of 3-Chloroquinoxaline-2-carbonitrile.

Chemical and Physical Properties
Specific experimental data for the physical properties of 3-Chloroquinoxaline-2-carbonitrile
are not readily available in the public domain. However, chemical identifiers and computed

properties have been compiled and are presented in the table below.
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Property Value Reference

Molecular Formula C₉H₄ClN₃ [4]

Molecular Weight 189.6 g/mol [4]

CAS Number 40254-89-5 [4]

InChI

InChI=1S/C9H4ClN3/c10-9-

8(5-11)12-6-3-1-2-4-7(6)13-

9/h1-4H

[4]

InChIKey
XZGCIEFNBLLTSN-

UHFFFAOYSA-N
[4]

SMILES
ClC1=C(N=C2C=CC=CC2=N1

)C#N
[5]

Hydrogen Bond Donors 0 [4]

Hydrogen Bond Acceptors 3 [4]

Heavy Atom Count 13 [4]

Note: The properties in the table above are based on computational models and information

from chemical databases.

While experimental spectral data such as NMR, HPLC, and LC-MS are indicated to be

available from some commercial suppliers, the data itself is not publicly accessible.[6]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Chloroquinoxaline-2-
carbonitrile is not explicitly described in the reviewed literature. However, a plausible synthetic

route can be inferred from general methods for the synthesis of quinoxaline derivatives.[7] The

most common approach involves the condensation of an o-phenylenediamine with a 1,2-

dicarbonyl compound.[8]

A potential synthetic pathway is outlined below:
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o-Phenylenediamine

Quinoxaline-2,3-dione

Condensation

Dicarbonyl Compound
(e.g., Oxalonitrile derivative)

3-Chloroquinoxaline-2-carbonitrile

Chlorination (e.g., POCl₃)

3-Chloroquinoxaline-2-carbonitrile

3-Substituted-quinoxaline-2-carbonitrile

Nucleophilic Attack

Chloride ion (Cl⁻)

Leaving Group Departure

Nucleophile (Nu⁻)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pt.kuujia.com/cas-40254-89-5.html
https://japanese.chemenu.com/products/40254-89-5.html
https://japanese.chemenu.com/products/40254-89-5.html
https://www.bldpharm.com/products/40254-89-5.html
https://www.tsijournals.com/articles/green-synthesis-of-quinoxaline-and-substituted-quinoxalines.pdf
https://www.researchgate.net/publication/391803045_16155_Quinoxalines_Update_2012
https://www.benchchem.com/product/b11722333#what-are-the-properties-of-3-chloroquinoxaline-2-carbonitrile
https://www.benchchem.com/product/b11722333#what-are-the-properties-of-3-chloroquinoxaline-2-carbonitrile
https://www.benchchem.com/product/b11722333#what-are-the-properties-of-3-chloroquinoxaline-2-carbonitrile
https://www.benchchem.com/product/b11722333#what-are-the-properties-of-3-chloroquinoxaline-2-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11722333?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11722333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

